Gold tribromide

• IUPAC Name: tribromogold
• InChI: InChI=1S/Au.3BrH/h;3*1H/q+3;;;/p-3
• InChI Key: OVWPJGBVJCTEBJ-UHFFFAOYSA-K
• Canonical SMILES: Br[Au](Br)Br
• Molecular Formula: AuBr3
• DSSTOX Substance ID: DTXSID9065025
• Molecular Weight: 436.68 g/mol
• CAS No.: 10294-28-7

Description

It primarily exists as a dimer with the molecular formula Au2Br6, where two gold atoms are bridged by two bromine atoms . This compound is unique among gold halides due to its stability in the +3 oxidation state, unlike copper or silver complexes which typically persist in +1 or +2 oxidation states .

Mechanism of Action

Target of Action

Gold tribromide, also known as gold bromide (AuBr3), primarily targets the formation of gold nanoparticles and various organogold compounds . It is also used as a catalyst in certain chemical reactions . In the field of organic synthesis, this compound has been found to catalyze the nucleophilic substitution reaction of propargylic alcohols .

Mode of Action

This compound interacts with its targets through its unique chemical structure. It exists as a dimer with the molecular formula Au2Br6, where two gold atoms are bridged by two bromine atoms . This structure allows this compound to act as a catalyst in various chemical reactions. For instance, in the nucleophilic substitution reaction of propargylic alcohols, the gold complex serves as an alcohol-activating agent to facilitate the substitution .

Biochemical Pathways

It is known that this compound can be used as a precursor to synthesize gold nanoparticles . These nanoparticles have numerous applications in biochemical pathways, particularly in the field of nanomedicine.

Pharmacokinetics

It is known that the pharmacokinetics of gold nanoparticles, which can be synthesized using this compound, depend on particle size, shape, surface charge, surface modification, and route of exposure .

Result of Action

The primary result of this compound’s action is the formation of gold nanoparticles and various organogold compounds . These products have numerous applications in fields such as nanomedicine, catalysis, and organic synthesis.

Action Environment

The action of this compound is influenced by environmental factors such as temperature and the presence of other chemical agents. For instance, the most common synthesis method of this compound involves heating gold and excess liquid bromine at 140 °C . Additionally, the halide-exchange reaction of gold (III) chloride with hydrobromic acid can also be used to synthesize this compound .

Biochemical Analysis

Biochemical Properties

It is known that Gold Tribromide exhibits square planar coordination geometry . This suggests that it could potentially interact with enzymes, proteins, and other biomolecules in a biochemical context. Specific interactions with biomolecules have not been reported in the literature.

Molecular Mechanism

It is known that this compound contains one long and two short gold-bromine bonds . This unique structure could potentially influence its interactions at the molecular level. Specific binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression have not been reported.

Preparation Methods

Gold bromide can be synthesized through several methods:

The most common method involves heating gold with excess liquid bromine at 140°C:

Direct Reaction with Bromine: $$2 \text{Au} + 3 \text{Br}_2 \rightarrow \text{Au}_2\text{Br}_6$$2Au+3Br2​→Au2​Br6​